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Compound of Interest

Compound Name: Cetylamine-d33

Cat. No.: B15558612

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. The information provided is based on available data for the non-deuterated

analogue, Hexadecylamine (also known as Cetylamine), and is extrapolated to Cetylamine-
d33. Isotopic labeling with deuterium is not expected to significantly alter the chemical's

fundamental hazardous properties. However, users should always consult the most current

Safety Data Sheet (SDS) provided by the supplier and adhere to all applicable institutional and

governmental safety regulations.

Introduction
Cetylamine-d33 is the deuterated form of Cetylamine (1-Hexadecanamine), a long-chain

primary aliphatic amine. Due to the high degree of similarity in chemical structure and reactivity,

the safety and handling guidelines for Cetylamine are considered applicable to its deuterated

counterpart.[1][2][3][4] Cetylamine is a corrosive solid that can cause severe skin burns and

eye damage.[5] It is also very toxic to aquatic life.[5] This guide provides comprehensive safety

and handling information to minimize risks during its use in a laboratory or research setting.
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Hazard Identification and Classification
Cetylamine is classified as a hazardous substance. The primary hazards are its corrosivity and

environmental toxicity.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1
H314: Causes severe skin

burns and eye damage.[5]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[5]

Hazardous to the Aquatic

Environment, Acute Hazard
1

H400: Very toxic to aquatic life.

[5]

Hazardous to the Aquatic

Environment, Long-term

Hazard

1
H410: Very toxic to aquatic life

with long lasting effects.[5]

Primary Routes of Exposure: Inhalation, ingestion, skin contact, and eye contact.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Hexadecylamine is provided below.
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Property Value Reference

Molecular Formula C₁₆H₃₅N (for non-deuterated) [5]

Molecular Weight
241.46 g/mol (for non-

deuterated)
[5]

Appearance White solid [5]

Odor Ammonia-like [6]

Melting Point 46 °C (115.2 °F) [5]

Boiling Point 322 °C (613 °F) at 760 mmHg [5]

Density 0.8129 g/cm³ at 20 °C (68 °F) [5]

Solubility in Water
Less than 1 mg/mL at 22 °C

(72 °F)
[5]

Flash Point 140 °C (284 °F) [7]

Toxicological Data
The toxicological data for Hexadecylamine is summarized below. Specific quantitative data for

the deuterated form is not available, but the values for the non-deuterated form provide a

strong indication of its toxic potential.

Metric Route Species Value Reference

LD50 Oral Rat > 2000 mg/kg [7]

LD50 Dermal Rat > 2000 mg/kg [7]

LC50 Inhalation Rat > 5 mg/L (ATE) [7]

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.[6]

[8] LC50 (Lethal Concentration, 50%) is the concentration of a chemical in the air or water that

is expected to cause death in 50% of test animals.[6][8] ATE (Acute Toxicity Estimate) is a

calculated value.
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Experimental Protocols and Handling Procedures
Detailed experimental protocols for generating the toxicological data are proprietary and not

publicly available. However, this section outlines the standard procedures for safe handling,

storage, and emergency response.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling Cetylamine-d33 to prevent contact. The

selection of PPE should be based on a thorough risk assessment of the specific procedures

being performed.
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Handling Cetylamine-d33

Perform Risk Assessment:
- Scale of work

- Potential for dust/aerosol generation
- Temperature

Eye/Face Protection Hand Protection Body Protection Respiratory Protection
(if dust or aerosols are generated) Work in a well-ventilated area

Chemical safety goggles Face shield (if splash hazard exists)
Chemically resistant gloves

(e.g., Nitrile, Neoprene)
Inspect before use.

Standard laboratory coat Chemical-resistant apron (for larger quantities) NIOSH-approved respirator with
appropriate cartridges Use a chemical fume hood
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Spill of Cetylamine-d33 Occurs

Evacuate immediate area
and restrict access

Don appropriate PPE
(respirator, gloves, goggles, protective clothing)

Ensure adequate ventilation
(work from windward if possible)

Contain the spill

Small Spill

Assess spill size

Large Spill

Assess spill size

Dampen solid with alcohol.
Transfer to a suitable container.

Wipe area with absorbent paper dampened with alcohol.
Contact Environmental Health & Safety (EHS)

Collect contaminated materials
in a sealed, labeled container for disposal

Decontaminate the area with a suitable solvent
followed by soap and water

Dispose of waste according to
institutional and local regulations
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Route of Exposure

Immediate Actions

Accidental Exposure

Skin Contact

Eye Contact

Inhalation

Ingestion

IMMEDIATELY flush with water for at least 15-20 minutes.
Remove contaminated clothing.

Wash with soap and water.

IMMEDIATELY flush eyes with water for at least 20-30 minutes.
Remove contact lenses if present and easy to do.

Continue rinsing.

Move to fresh air.
If not breathing, give artificial respiration.

If breathing is difficult, give oxygen.

Do NOT induce vomiting.
Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Seek Immediate
Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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